Cas no 62455-71-4 (Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]-)

• Product Name: Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]-
• CAS No: 62455-71-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 444268
• PubChem ID: 12316972
• Update Time: 2025-04-19

Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2-oxo-1(2H)-pyridinyl)methyl]-
• 3-[(2-oxopyridin-1-yl)methyl]benzonitrile
• FT-0738483
• DTXSID90487780
• Z295205172
• 62455-71-4
• AKOS000189048

• Inchi： 1S/C13H10N2O/c14-9-11-4-3-5-12(8-11)10-15-7-2-1-6-13(15)16/h1-8H,10H2
• InChI Key： ADTFNZKIEHMPOZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1